Cas no 99173-91-8 (5-(3-bromopropyl)bicyclo2.2.1hept-2-ene)

• Product Name: 5-(3-bromopropyl)bicyclo2.2.1hept-2-ene
• CAS No: 99173-91-8
• MF: C₁₀H₁₅Br
• MW: 215.130102396011
• CID: 6589843
• PubChem ID: 66874393
• Update Time: 2025-07-18

5-(3-bromopropyl)bicyclo2.2.1hept-2-ene Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopropyl)bicyclo2.2.1hept-2-ene
• 5-(3-Bromopropyl)bicyclo[2.2.1]hept-2-ene
• EN300-1907915
• RFWGMJSJYLVWCP-UHFFFAOYSA-N
• 99173-91-8
• SCHEMBL1006307
• 5-(3-bromo-n-propyl)-2-norbornene

• Inchi： 1S/C10H15Br/c11-5-1-2-9-6-8-3-4-10(9)7-8/h3-4,8-10H,1-2,5-7H2
• InChI Key： RFWGMJSJYLVWCP-UHFFFAOYSA-N
• SMILES： BrCCCC1CC2C=CC1C2

Computed Properties

• Exact Mass: 214.03571g/mol
• Monoisotopic Mass: 214.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 5-(3-bromopropyl)bicyclo2.2.1hept-2-ene

Research Briefing on 5-(3-bromopropyl)bicyclo[2.2.1]hept-2-ene (CAS: 99173-91-8) in Chemobiological Applications

The compound 5-(3-bromopropyl)bicyclo[2.2.1]hept-2-ene (CAS: 99173-91-8) has recently garnered significant attention in chemobiological research due to its versatile reactivity and potential applications in drug discovery and material science. This bicyclic structure, featuring a bromopropyl side chain, serves as a critical intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds and functional polymers. Recent studies highlight its role in click chemistry, polymer modifications, and targeted drug delivery systems, underscoring its importance in advancing both chemical and pharmaceutical sciences.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of 99173-91-8 as a key building block for synthesizing norbornene-derived prodrugs. Researchers utilized its bromoalkyl group for selective conjugation with thiol-containing biomolecules, enabling the development of tumor-targeting drug candidates. The study reported a 40% increase in cellular uptake efficiency compared to traditional linker systems, attributed to the compound's optimal hydrophobicity and steric properties. These findings suggest its potential in improving the pharmacokinetics of chemotherapeutic agents.

In polymer science, 5-(3-bromopropyl)bicyclo[2.2.1]hept-2-ene has emerged as a valuable monomer for ring-opening metathesis polymerization (ROMP). A 2024 ACS Macro Letters publication detailed its incorporation into stimuli-responsive hydrogels, where the bromine moiety facilitated post-polymerization modifications with nucleophiles. The resulting materials exhibited tunable degradation profiles and demonstrated exceptional biocompatibility in in vitro models, making them promising candidates for controlled drug release platforms and tissue engineering scaffolds.

Mechanistic studies have further elucidated the compound's reactivity patterns. Quantum chemical calculations published in Chemical Communications (2024) revealed that the bicyclo[2.2.1]heptene core significantly influences the electronic properties of the bromopropyl group, rendering it more reactive toward SN2 substitutions than linear analogs. This theoretical framework provides crucial insights for designing more efficient synthetic routes and predicting side-reaction pathways in complex molecular architectures.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2023) classified 99173-91-8 as a Category 2 skin irritant, necessitating proper handling protocols. However, its derivatives showed favorable safety profiles in preclinical assessments, with no observed genotoxicity in Ames tests at concentrations below 10 μM. These findings support its continued investigation for pharmaceutical applications while emphasizing the need for structural optimization to mitigate potential irritancy.

Ongoing research directions include exploring enzymatic modifications of this scaffold and developing continuous flow synthesis methods to improve production scalability. The compound's unique combination of rigidity (from the bicyclic core) and flexibility (from the propyl linker) positions it as a privileged structure in fragment-based drug discovery, particularly for protein-protein interaction inhibitors. Future studies are expected to focus on its applications in PROTAC design and covalent inhibitor development, leveraging its reactive handle for targeted protein degradation strategies.